3-(4-methyl-1,3-thiazol-5-yl)-N-(2-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)propanamide

• IUPAC Name: 3-(4-methyl-1,3-thiazol-5-yl)-N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C18H23N3O2S/c1-14-17(24-13-20-14)7-8-18(22)21(12-16-6-4-10-23-16)11-15-5-2-3-9-19-15/h2-3,5,9,13,16H,4,6-8,10-12H2,1H3
• InChI Key: LXPYJAFBLCZAHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)N(CC2CCCO2)CC3=CC=CC=N3
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

3-(4-methyl-1,3-thiazol-5-yl)-N-(2-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)propanamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.15109816 g/mol and the complexity rating of the compound is 410. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

Research has focused on developing efficient synthetic routes for thiazole derivatives, demonstrating the versatility of microwave-assisted synthesis in producing novel compounds with potential biological activities. For instance, microwave-assisted synthesis has been used to create novel pyrido[3,2-f][1,4]thiazepines, offering better yields in shorter times compared to traditional methods. Such synthetic advancements highlight the chemical reactivity and versatility of thiazole derivatives for further applications in medicinal chemistry and materials science (Rasha A. M. Faty, M. Youssef, A. Youssef, 2011).

Biological Activities and Potential Therapeutic Applications

Derivatives of the mentioned compound have been explored for their antimicrobial, anticancer, and enzyme inhibition activities. For example, thiazole derivatives have shown promise in antimicrobial activity against various pathogens, indicating their potential as leads for developing new antimicrobial agents. Additionally, the exploration of these compounds in anticancer research has provided insights into their cytotoxic effects against cancer cell lines, suggesting their utility in designing new anticancer therapies. The synthesis and evaluation of thiazole derivatives for their antimicrobial and cytotoxic activities underscore the ongoing interest in these compounds for therapeutic applications (Sam Dawbaa, A. Evren, Z. Cantürk, L. Yurttaş, 2021).